Cas no 1149383-30-1 (3-(Aminocarbonyl)-2-methylbenzoic acid)

• Product Name: 3-(Aminocarbonyl)-2-methylbenzoic acid
• CAS No: 1149383-30-1
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 2141801
• Update Time: 2025-07-25

3-(Aminocarbonyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(aminocarbonyl)-2-methylbenzoic acid
• 3-carbamoyl-2-methylbenzoic acid
• carbamoyl methyl benzoic acid
• 3-(Aminocarbonyl)-2-methylbenzoic acid

• Inchi： 1S/C9H9NO3/c1-5-6(8(10)11)3-2-4-7(5)9(12)13/h2-4H,1H3,(H2,10,11)(H,12,13)
• InChI Key： JDVUCGQRDDFTJL-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(C(N)=O)=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Topological Polar Surface Area: 80.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(Aminocarbonyl)-2-methylbenzoic acid

Professional Introduction to 3-(Aminocarbonyl)-2-methylbenzoic acid (CAS No. 1149383-30-1)

3-(Aminocarbonyl)-2-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1149383-30-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motif that includes both an amino carbonyl group and a methyl substituent on the benzene ring. The precise arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The significance of 3-(Aminocarbonyl)-2-methylbenzoic acid lies in its potential applications as a building block for more complex pharmacophores. In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzoic acid derivatives due to their well-documented pharmacological properties. These properties include anti-inflammatory, antioxidant, and antimicrobial activities, which have been extensively studied in preclinical and clinical settings.

One of the most compelling aspects of CAS No. 1149383-30-1 is its role in the synthesis of inhibitors targeting specific enzymatic pathways. For instance, studies have demonstrated that derivatives of benzoic acid can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase, which are pivotal in inflammatory responses. The presence of the amino carbonyl group in 3-(Aminocarbonyl)-2-methylbenzoic acid facilitates further functionalization, allowing chemists to design molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies suggest that modifications to the methyl substituent and the amino carbonyl group can significantly alter the binding interactions with biological targets. This has opened up new avenues for drug discovery, particularly in the development of small-molecule inhibitors for neurological disorders. The flexibility offered by the benzene ring and the polar nature of the functional groups make it an ideal candidate for designing molecules that can interact with proteins in complex biological systems.

The pharmaceutical industry has shown particular interest in 3-(Aminocarbonyl)-2-methylbenzoic acid due to its versatility as a synthetic intermediate. Researchers have leveraged its structural features to develop novel analogs with improved pharmacokinetic profiles. For example, studies have explored its use in creating prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. This approach has been particularly promising in enhancing drug delivery systems, ensuring targeted action and reduced systemic side effects.

Moreover, the environmental impact of pharmaceutical intermediates has become a critical consideration in modern drug development. The synthesis of CAS No. 1149383-30-1 has been optimized to minimize waste and energy consumption, aligning with green chemistry principles. Recent methodologies employ catalytic processes that enhance yield while reducing hazardous byproducts. Such innovations not only improve cost-efficiency but also contribute to sustainable practices in pharmaceutical manufacturing.

In academic research, 3-(Aminocarbonyl)-2-methylbenzoic acid has been utilized as a scaffold for exploring new chemical reactions and synthetic strategies. Its unique reactivity profile allows for diverse transformations, including condensation reactions, nucleophilic substitutions, and metal-catalyzed coupling reactions. These findings have contributed to a deeper understanding of organic chemistry principles and have paved the way for novel synthetic pathways applicable to other complex molecules.

The intersection of 3-(Aminocarbonyl)-2-methylbenzoic acid with biotechnology has also yielded intriguing results. Researchers have investigated its potential as a precursor for bioconjugates, where it serves as a linker between therapeutic agents and targeting moieties. Such bioconjugates are being explored for applications in cancer immunotherapy and gene delivery systems. The ability to precisely modify its structure makes it an attractive candidate for designing next-generation biopharmaceuticals.

As computational biology continues to advance, the role of CAS No. 1149383-30-1 in high-throughput screening (HTS) assays cannot be overstated. Virtual screening methods have identified several promising derivatives with enhanced biological activity, accelerating the drug discovery pipeline. These computational approaches complement traditional wet-lab experiments, providing a synergistic strategy for identifying lead compounds efficiently.

The future prospects of 3-(Aminocarbonyl)-2-methylbenzoic acid are bright, with ongoing research exploring its potential in emerging therapeutic areas such as precision medicine and personalized therapeutics. Its structural versatility allows for tailored modifications that can address specific patient populations or disease subtypes. This adaptability underscores its importance as a foundational compound in modern medicinal chemistry.

In conclusion, 3-(Aminocarbonyl)-2-methylbenzoic acid (CAS No. 1149383-30-1) represents a cornerstone in pharmaceutical research due to its multifaceted applications and synthetic utility. Its role as an intermediate in drug development continues to evolve with advancements in chemical synthesis and molecular biology. As scientists delve deeper into its potential, we can anticipate further breakthroughs that will shape the future of medicine.